Cas no 43152-88-1 (2-Methyloctanoyl chloride)

2-Methyloctanoyl chloride is a branched-chain acyl chloride with the molecular formula C₉H₁₇ClO. This compound is primarily used as an intermediate in organic synthesis, particularly in the preparation of esters, amides, and other derivatives through acylation reactions. Its branched alkyl chain enhances steric effects, which can influence reactivity and selectivity in chemical transformations. The product is typically characterized by its high purity and stability under controlled conditions, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. Proper handling is essential due to its moisture sensitivity and potential to release hydrogen chloride upon hydrolysis. Storage under inert conditions is recommended to maintain its integrity.

2-Methyloctanoyl chloride structure

Product Name:2-Methyloctanoyl chloride

CAS No:43152-88-1

MF:C₉H₁₇ClO

MW:176.683682203293

CID:2638990

PubChem ID:12812232

Update Time:2025-10-29

2-Methyloctanoyl chloride Chemical and Physical Properties

Names and Identifiers

- MFCD28362119
- 43152-88-1
- CCJDXXDUFBZVOK-UHFFFAOYSA-N
- 2-Methyloctanoicacidchloride
- (+)-2-methyloctanoic acid chloride
- (+)-2-methyl octanoic acid chloride
- (+)-2-methyl octanoyl chloride
- SCHEMBL1409670
- 2-methyloctanoyl chloride
- 2-Methyl octanoic acid chloride
- 2-Methyloctanoyl chloride
- Inchi： 1S/C9H17ClO/c1-3-4-5-6-7-8(2)9(10)11/h8H,3-7H2,1-2H3
- InChI Key： CCJDXXDUFBZVOK-UHFFFAOYSA-N
- SMILES： ClC(C(C)CCCCCC)=O

Computed Properties

Exact Mass: 176.0967929Da
Monoisotopic Mass: 176.0967929Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 17.1Å²

2-Methyloctanoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01DE9F-250mg	2-METHYL OCTANOIC ACID CHLORIDE	43152-88-1	95%	250mg	$365.00	2023-12-17
A2B Chem LLC	AX03827-250mg	2-Methyl octanoic acid chloride	43152-88-1	95%	250mg	$322.00	2023-12-30
abcr	AB542129-250mg	2-Methyl octanoic acid chloride; .	43152-88-1		250mg	€524.50	2024-08-02
abcr	AB542129-1g	2-Methyl octanoic acid chloride; .	43152-88-1		1g	€1231.10	2024-08-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	13028-0.25g	2-METHYL OCTANOIC ACID CHLORIDE	43152-88-1	nan	0.25g	¥3564.00	2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	13028-1g	2-METHYL OCTANOIC ACID CHLORIDE	43152-88-1	nan	1g	¥8928.00	2025-04-14